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Compound of Interest

Compound Name: Redafamdastat

Cat. No.: B1679683

Essential Safety and Handling Guide for
Redafamdastat

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Redafamdastat (also known as PF-04457845). It is
intended to be a primary resource for laboratory safety and chemical handling, offering
procedural guidance to ensure safe operational practices.

Chemical and Physical Properties

Redafamdastat is a potent and selective inhibitor of Fatty Acid Amide Hydrolase (FAAH).[1][2]
Its inhibition of FAAH is covalent and irreversible.[1] Understanding its physical and chemical
characteristics is the first step in safe handling.
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Property Value

) N-pyridazin-3-yl-4-(3-{[5-(trifluoromethyl)pyridin-
Chemical Name _ o _
2-ylJoxy}benzylidene)piperidine-1-carboxamide

Synonyms PF-04457845, PF-4457845
Molecular Formula C23H20F3N50:2

Molecular Weight 455.43 g/mol

Appearance White to off-white powder

N Short-term (days to weeks): Dry, dark, and at O -
Storage Conditions
4°C. Long-term (months to years): -20°C.

Solubility Soluble in DMSO.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Material Safety Data Sheet (MSDS) with comprehensive toxicological data for
Redafamdastat is not publicly available, its classification as a potent enzyme inhibitor
necessitates stringent safety protocols. The following recommendations are based on handling
similar potent research compounds.

Potential Hazards:

o Acute Toxicity (Oral): May be harmful if swallowed.
» Skin Corrosion/Irritation: May cause skin irritation.
e Serious Eye Damage/Irritation: May cause serious eye irritation.

o Respiratory Sensitization: Avoid inhalation of dust.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Recommendations

Eye/Face Protection Wear chemical safety goggles and a face shield.

Wear impervious gloves (e.g., nitrile), a lab coat,
i ) and full-length pants. Ensure no skin is
Skin Protection _ _ _
exposed. Change gloves immediately if

contaminated.

For operations that may generate dust, use a
) ) NIOSH-approved respirator with a particulate
Respiratory Protection i ) ]
filter. Work in a well-ventilated area, preferably a

chemical fume hood.

] Do not eat, drink, or smoke in the laboratory.
General Hygiene ]
Wash hands thoroughly after handling.

Operational and Disposal Plans

Adherence to strict operational and disposal protocols is essential to minimize exposure risk
and environmental contamination.

Handling and Storage:

e Receiving: Upon receipt, visually inspect the container for any damage.

o Storage: Store the compound in a clearly labeled, tightly sealed container in a designated,
secure, and ventilated area at the recommended temperature.

» Weighing and Aliquoting: Conduct all weighing and preparation of stock solutions within a
chemical fume hood. Use appropriate tools to handle the powder and avoid generating dust.

e Solution Preparation: Prepare solutions in a fume hood. For in vivo studies, one protocol
involves a nanocrystalline suspension in 2% polyvinylpyrrolidone and 0.15% sodium dodecyl
sulfate in water.

e Spill Management:
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o Minor Spill: In a fume hood, gently cover the spill with an absorbent material.
Decontaminate the area with a suitable cleaning agent (e.g., soap and water), and collect
all waste in a sealed container for proper disposal.

o Major Spill: Evacuate the area and prevent entry. Contact your institution's environmental
health and safety (EHS) office immediately.

Disposal Plan:

o Waste Redafamdastat (Solid and Solutions): Dispose of as hazardous chemical waste in
accordance with local, state, and federal regulations. Do not dispose of down the drain.

o Contaminated Materials: All disposable labware (e.g., pipette tips, tubes, gloves) that has
come into contact with Redafamdastat should be collected in a designated, sealed
hazardous waste container.

o Decontamination: Decontaminate all non-disposable equipment and work surfaces
thoroughly after use.

Experimental Protocols and Visualizations

Understanding the mechanism of action and the experimental workflow is key to both scientific
success and safety.

Mechanism of Action: Redafamdastat Signaling Pathway

Redafamdastat is a selective inhibitor of Fatty Acid Amide Hydrolase (FAAH).[1][2] FAAH is the
primary enzyme responsible for the degradation of the endocannabinoid anandamide (AEA).[3]
[4][5] By inhibiting FAAH, Redafamdastat increases the levels of AEA, which then enhances
the activation of cannabinoid receptors (CB1 and CB2).[6] This leads to various physiological
effects, including analgesia and anti-inflammatory responses.[3][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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